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Compound of Interest

Compound Name: CP-74006

Cat. No.: B1669562 Get Quote

Essential Safety and Handling Guide for CP-74006
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for handling the

selective D5D inhibitor, CP-74006 (CAS 4943-86-6). The following procedural guidance is

based on available safety data and best practices for handling solid chemical compounds with

similar hazard profiles.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for CP-74006 (2-amino-N-(4-

chlorophenyl)benzamide) was not publicly available at the time of this document's creation. The

information provided herein is synthesized from supplier data and general safety protocols. It is

imperative that users conduct a thorough risk assessment for their specific use case and

consult the supplier-provided safety information. This guide is intended to supplement, not

replace, formal safety training and institutional safety protocols.

Quantitative Data Summary
Limited quantitative toxicological and exposure data for CP-74006 is available in the public

domain. The following table summarizes the known information.
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Data Point Value Source

GHS Hazard Statement
H319: Causes serious eye

irritation.

Sigma-Aldrich Product

Information

GHS Signal Word Warning
Sigma-Aldrich Product

Information

Acute Oral Toxicity (LD50)
No data available for this

specific compound.
N/A

Occupational Exposure Limits Not established. N/A

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Ventilation: Always handle CP-74006, which is a solid powder, in a well-ventilated area. For

procedures that may generate dust, such as weighing or reconstitution, use a certified

chemical fume hood or a ventilated balance enclosure.

Safety Equipment: Ensure a calibrated analytical balance is placed within the ventilated

enclosure. Have an eyewash station and safety shower readily accessible and tested.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

mandatory. A face shield should be worn over safety goggles, especially when handling

larger quantities or when there is a significant risk of dust generation.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Inspect gloves for

any tears or punctures before use. Dispose of contaminated gloves immediately and wash

hands thoroughly after removal.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

contamination, consider a disposable gown.
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Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not typically required. If handling outside of a ventilated enclosure or if dust is

generated, a NIOSH-approved respirator (e.g., an N95 dust mask) may be necessary based

on your institution's risk assessment.

3. Chemical Handling:

Weighing: Carefully weigh the powdered compound on weighing paper or in a suitable

container within a ventilated enclosure to minimize dust.

Reconstitution: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

Cap the container securely before mixing.

General Handling: Avoid all direct contact with the skin and eyes. Do not eat, drink, or smoke

in the laboratory.

4. Storage:

Store CP-74006 in a tightly sealed, properly labeled container.

Keep in a cool, dry, and dark place.

Store away from incompatible materials.

Disposal Plan
1. Waste Segregation:

Solid Waste: All disposable materials contaminated with CP-74006, including weighing

paper, gloves, and pipette tips, should be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing CP-74006 should be collected in a separate, sealed, and

labeled hazardous waste container. Do not mix with other solvent waste streams unless

permitted by your institution's hazardous waste protocol.

2. Disposal Procedure:
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All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of CP-74006 down the drain or in the regular trash.

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of CP-74006, from initial

preparation to final disposal.
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Preparation
- Verify fume hood function
- Gather all required PPE

Don PPE
- Safety Goggles & Face Shield

- Nitrile Gloves
- Lab Coat

Step 1

Weighing
- Perform in fume hood

- Minimize dust generation

Step 2

Reconstitution
- Add solvent to solid slowly

- Cap and mix securely

Step 3a

Experimental Use
- Maintain engineering controls

- Avoid direct contact

Step 3b (If used as solid)

Step 4

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Step 5

Waste Segregation
- Collect solid & liquid waste

- Label containers clearly

Step 6

Disposal
- Store waste in designated area

- Contact EHS for pickup

Step 7

Click to download full resolution via product page

Caption: Workflow for Safe Handling of CP-74006
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To cite this document: BenchChem. [Personal protective equipment for handling CP-74006].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669562#personal-protective-equipment-for-
handling-cp-74006]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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